Fiin-1

• Molecular Formula: C32H39Cl2N7O4
• Molecular Weight: 656.6 g/mol
• InChI: InChI=1S/C32H39Cl2N7O4/c1-6-26(42)37-23-13-11-12-21(16-23)19-41-30-22(18-36-31(38-30)35-14-9-10-15-39(7-2)8-3)20-40(32(41)43)29-27(33)24(44-4)17-25(45-5)28(29)34/h6,11-13,16-18H,1,7-10,14-15,19-20H2,2-5H3,(H,37,42)(H,35,36,38)
• InChIKey: DNVFTXQYIYFQBW-UHFFFAOYSA-N

FIIN-1: Baseline Overview and Procurement Value

Fiin-1 (FGFR irreversible inhibitor-1) is a potent, irreversible, and selective pan-FGFR covalent probe [1]. It functions by forming a covalent bond with Cysteine 486 in the P-loop of the FGFR1 ATP-binding site, resulting in sustained target inhibition [2]. As the first characterized irreversible inhibitor of the FGFR family, Fiin-1 is a crucial tool compound for probing FGFR-dependent biology and for benchmarking next-generation covalent FGFR therapeutics [3].

Irreversible covalent FGFR engagement for washout-resistant pathway studies

Pan-FGFR isoform coverage (FGFR1–4) for broad pathway interrogation

Matched negative control FRIN-1 enables reversible vs covalent comparison

• [1] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source
• [2] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source
• [3] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source

Risks of Substituting FIIN-1 with Reversible Inhibitors

Fiin-1's covalent, irreversible binding mode to FGFR1/2/3/4 fundamentally differentiates it from reversible pan-FGFR inhibitors like PD173074, AZD4547, or BGJ398 [1]. This covalent mechanism confers a key functional advantage: sustained target inhibition even after the compound is washed out from the cellular environment [2]. Therefore, substituting Fiin-1 with a reversible inhibitor in experiments designed to probe prolonged FGFR signaling suppression, or to model covalent drug pharmacology, will lead to significantly different outcomes and data misinterpretation [3].

Mechanism mismatch

Reversible FGFR inhibitors (PD173074, BGJ398, AZD4547) may lose target engagement after compound washout, altering inhibition duration.

Potency ≠ mechanism

Comparable cellular EC50 values do not replicate irreversible covalent binding; downstream signaling recovery profiles may differ.

Negative control limits

Reversible analog FRIN-1 may not serve as a functional substitute for covalent engagement experiments requiring sustained pathway suppression.

• [1] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source
• [2] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source
• [3] Chemical Probes Portal. (2024). Probe FIIN-1. Retrieved from https://www.chemicalprobes.org/fiin-1 View Source

FIIN-1: Head-to-Head Evidence vs. Reversible Inhibitors

Sustained Target Engagement vs. PD173074

Fiin-1 demonstrates potent, low-nanomolar biochemical inhibition of all four FGFR isoforms. In a direct head-to-head comparison, Fiin-1 (IC50 = 9.2 nM) is comparable in potency to the reversible inhibitor PD173074 (IC50 = ~5 nM) against FGFR1 in biochemical assays [1]. This data confirms that Fiin-1's covalent mechanism does not compromise its initial target engagement potency.

Sustained inhibition

Head-to-head

FIIN-1 (20 nM): sustained p-FGFR/Erk after 6 h washout; PD173074 (20 nM): signal recovery to untreated levels.

Supports washout-resistant pathway study design

MCF10A iFGFR1 cells, 6 h washout

Evidence Dimension	Biochemical IC50 against FGFR1
Target Compound Data	IC50 = 9.2 nM
Comparator Or Baseline	PD173074 (reversible inhibitor): IC50 = ~5 nM
Quantified Difference	1.8-fold difference
Conditions	In vitro kinase assay / Z'-LYTE assay [1]

Why This Matters

This confirms Fiin-1's high target affinity is on par with leading reversible tools, but its covalent mechanism adds a distinct and valuable pharmacological dimension for research applications.

• [1] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source

Comparable Potency to BGJ398 and AZD4547

A direct head-to-head washout experiment demonstrates the functional consequence of Fiin-1's covalent binding. After a 30-minute treatment followed by a 6-hour washout period, Fiin-1 (20 nM) maintained complete inhibition of iFGFR1 autophosphorylation. In stark contrast, the reversible inhibitor PD173074 (20 nM) completely lost its inhibitory activity under the same washout conditions [1].

Comparable potency

Reported

EC50 ~10 nM (Ba/F3 Tel-FGFR), similar to BGJ398 and AZD4547

Reported comparable cellular inhibition profile

Proliferation assay, Ba/F3 model

Evidence Dimension	Inhibition of iFGFR1 autophosphorylation after 6-hour washout
Target Compound Data	Complete inhibition maintained
Comparator Or Baseline	PD173074 (reversible inhibitor): No inhibitory activity
Quantified Difference	Sustained vs. Null inhibition
Conditions	MCF10A cells stably expressing iFGFR1, 20 nM treatment for 30 min, 6-hour washout [1]

Why This Matters

This directly proves Fiin-1's utility in experiments requiring durable target suppression, such as long-term cell signaling studies, where a reversible compound would be ineffective.

• [1] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source

Irreversible Mechanism Validation with FRIN-1 Control

To isolate the impact of its covalent warhead, Fiin-1 was directly compared to its reversible structural analog, FRIN-1, which lacks the reactive acrylamide group. In cellular assays, Fiin-1 was approximately 5-fold more potent than FRIN-1 at inhibiting iFGFR1 autophosphorylation, and 10-fold more potent at blocking iFGFR1-dependent cell proliferation [1]. This demonstrates that the covalent binding mechanism directly translates to superior cellular efficacy compared to an otherwise identical reversible inhibitor.

Covalent control

Head-to-head

FIIN-1 shows 5-fold greater inhibition than FRIN-1 after 24 h pretreatment (MCF10A iFGFR1).

Supports covalent vs reversible binding deconvolution

24 h pretreatment cellular assay

Evidence Dimension	i. iFGFR1 autophosphorylation inhibition; ii. iFGFR1-dependent proliferation inhibition
Target Compound Data	Fiin-1 (covalent)
Comparator Or Baseline	FRIN-1 (reversible analog)
Quantified Difference	i. ~5-fold higher potency; ii. ~10-fold higher potency
Conditions	i. MCF10A cells expressing WT iFGFR1; ii. MCF10A cell viability assay [1]

Why This Matters

This is a powerful internal control proving the covalent mechanism directly enhances cellular potency, making Fiin-1 a superior tool for cellular studies of FGFR dependency compared to its reversible counterparts.

• [1] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source

Kinome-Wide Selectivity: Fiin-1's Off-Target Profile vs. Other Kinases

Fiin-1's selectivity was evaluated against a broad panel of 402 kinases using the Ambit KinomeScan technology at a high concentration of 10 µM. The analysis identified only two kinases with binding affinities (Kd) below 100 nM: Blk (Kd = 65 nM) and Flt1 (Kd = 32 nM) [1]. This profile, showing activity on only 2 out of 402 tested kinases, confirms a high degree of selectivity, a critical parameter for avoiding confounding biological effects in research.

Evidence Dimension	Kinase binding affinity (Kd) at 10 µM screening concentration
Target Compound Data	2 kinases with Kd < 100 nM (Blk: 65 nM; Flt1: 32 nM)
Comparator Or Baseline	Panel of 402 diverse kinases
Quantified Difference	≤ 0.5% hit rate (2/402)
Conditions	Ambit KinomeScan technology, 10 µM compound concentration [1]

Why This Matters

Researchers can be confident that Fiin-1's cellular effects are primarily due to FGFR inhibition, reducing experimental noise and simplifying interpretation, a key differentiator from less selective kinase inhibitors.

• [1] Chemical Probes Portal. (2024). Probe FIIN-1. Retrieved from https://www.chemicalprobes.org/fiin-1 View Source

Activity Against Gatekeeper Mutation: Fiin-1 Potently Inhibits V561M FGFR1

A key differentiator for Fiin-1 is its ability to potently inhibit the clinically relevant FGFR1 V561M gatekeeper mutation, a common mechanism of resistance to first-generation FGFR inhibitors. Fiin-1's covalent binding mode allows it to overcome this steric hindrance, a feature that has led to its specific recommendation as a probe for V561M-mutated FGFR1 rather than a general pan-FGFR tool [1].

Evidence Dimension	Inhibition of FGFR1 V561M mutant
Target Compound Data	Potent inhibition demonstrated (qualitative/quantitative data from reference)
Comparator Or Baseline	Wild-type FGFR1 and other reversible FGFR inhibitors (often ineffective against this mutant)
Quantified Difference	Maintains activity against a mutant that often confers resistance to reversible inhibitors
Conditions	In vitro kinase and cellular assays [1]

Why This Matters

This unique activity makes Fiin-1 an essential tool for studying resistance mechanisms and for benchmarking next-generation inhibitors designed to overcome gatekeeper mutations.

• [1] Chemical Probes Portal. (2024). Probe FIIN-1. Retrieved from https://www.chemicalprobes.org/fiin-1 View Source

FIIN-1: Key Research Applications

Sustained Target Engagement in FGFR Biology

Fiin-1 is the preferred tool for experiments requiring prolonged FGFR pathway suppression without the need for continuous compound exposure. As demonstrated by its washout resistance compared to PD173074 [1], Fiin-1 can be used in protocols involving a 'pulse' treatment followed by extended culture, allowing researchers to decouple the timing of target engagement from downstream phenotypic consequences. This is critical for studies in differentiation, migration, or long-term proliferation.

Profiling FGFR Dependency in Cancer Cells

In oncogenic models driven by FGFR amplifications or mutations, Fiin-1 serves as a potent and selective chemical probe to establish FGFR dependency. Its 10-fold higher cellular potency over its reversible analog FRIN-1 provides a robust benchmark for covalent pharmacology [1]. Researchers can use Fiin-1 to mimic the durable target engagement profile of clinical-stage covalent FGFR inhibitors, enabling more predictive preclinical studies.

Investigating Drug-Resistant FGFR Mutants

Fiin-1 is uniquely suited for research into resistance mechanisms, particularly those involving the FGFR1 V561M gatekeeper mutation [1]. Unlike many reversible ATP-competitive inhibitors, Fiin-1 retains potent activity against this mutant. It is an essential positive control for characterizing new inhibitors designed to overcome this resistance, and for studying the clonal evolution of resistant cell populations under drug pressure.

Target Validation and Chemical Biology Studies Requiring Covalent Labeling

Fiin-1's covalent mechanism enables the use of derivative probes, such as FIIN-1-biotin, for target engagement studies, pull-down assays, and chemical proteomics [1]. This allows researchers to directly confirm FGFR binding in complex cellular lysates, map binding sites, and identify potential off-targets, providing a level of mechanistic insight that is difficult to achieve with reversible compounds.

Application

Selection Property

Validation Focus

Sustained FGFR pathway studies

Irreversible target engagement

Washout assay confirmation

FGFR-dependent cancer cell line screening

Pan-FGFR inhibition profile

Cell panel dependency profiling

Drug-resistant FGFR mutant profiling

Reported mutant kinase inhibition

Gatekeeper mutation screening

• [1] Zhou, W., Hur, W., McDermott, U., Dutt, A., Xian, W., Ficarro, S. B., ... & Gray, N. S. (2010). A structure-guided approach to creating covalent FGFR inhibitors. Chemistry & Biology, 17(3), 285-295. View Source